BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers of Deuterated Alpha-
Ketoglutaric Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

2-
Compound Name: Oxo(~2~H_4_)pentane(~2~H_2_)
dioic acid

Cat. No.: B1511390

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers of deuterated
alpha-ketoglutaric acid (a-KG), a critical metabolite and signaling molecule. This document is
intended for researchers, scientists, and drug development professionals who utilize stable
isotope-labeled compounds for metabolic research, drug discovery, and diagnostics. In addition
to a comparative summary of commercial suppliers, this guide details relevant experimental
protocols and key signaling pathways involving a-KG.

Commercial Availability of Deuterated a-Ketoglutaric
Acid

The selection of a suitable commercial supplier for deuterated a-KG is critical for the success of
isotopic tracing studies. Key factors for consideration include the degree and position of
deuteration, chemical purity, isotopic enrichment, available formulations (e.qg., free acid, salt),

and lot-to-lot consistency. Below is a summary of major commercial suppliers and their
deuterated a-KG product offerings.
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Alpha-ketoglutarate is a central node in cellular metabolism, participating in and influencing
several critical signaling pathways beyond its well-known role in the Krebs cycle. Its availability
can directly impact cellular processes ranging from energy homeostasis and epigenetic

regulation to hypoxia response.

The Krebs Cycle (Tricarboxylic Acid Cycle)

The Krebs cycle is the primary metabolic pathway for the aerobic oxidation of carbohydrates,
fatty acids, and amino acids to produce energy in the form of ATP. a-KG is a key intermediate in

this cycle.
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Figure 1: a-Ketoglutarate in the Krebs Cycle.

Hypoxia-Inducible Factor (HIF-1a) Signaling

Under normoxic conditions, a-KG acts as a crucial cofactor for prolyl hydroxylase domain
(PHD) enzymes, which hydroxylate the alpha subunit of Hypoxia-Inducible Factor 1 (HIF-10).[5]
This hydroxylation targets HIF-1a for proteasomal degradation. In hypoxic conditions, the lack
of oxygen as a substrate for PHDs leads to the stabilization of HIF-1a, allowing it to translocate
to the nucleus and activate genes involved in the adaptive response to low oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ketoglutaric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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